Cas no 1005004-54-5 (kopsiloscine J)

• Product Name: kopsiloscine J
• CAS No: 1005004-54-5
• MF: C₂₂H₂₆N₂O₃
• MW: 366.45344
• CID: 2027016
• PubChem ID: 24770432
• Update Time: 2025-04-07

kopsiloscine J Chemical and Physical Properties

Names and Identifiers

• kopsiloscine J
• (-)-Kopsiloscine J
• CHEMBL256706
• 1005004-54-5

• Inchi： InChI=1S/C22H26N2O3/c1-2-27-18(26)16-17(25)20-8-5-12-24-13-11-21(19(20)24)14-6-3-4-7-15(14)23-22(16,21)10-9-20/h3-8,16-17,19,23,25H,2,9-13H2,1H3
• InChI Key： XETGZIYAYIKTDY-UHFFFAOYSA-N
• SMILES： [H]O[C@]1([H])[C@@]([H])(C(=O)OC([H])([H])C([H])([H])[H])[C@@]23N([H])C4=C([H])C([H])=C([H])C([H])=C4[C@@]22C([H])([H])C([H])([H])N4C([H])([H])C([H])=C([H])[C@]1(C([H])([H])C3([H])[H])[C@@]24[H]

Computed Properties

• Exact Mass: 366.19434270Da
• Monoisotopic Mass: 366.19434270Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.348
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aspidofractine alkaloids Aspidofractine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aspidofractine alkaloids